Cas no 2319802-47-4 (4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2319802-47-4
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5326476
• Update Time: 2025-10-12

4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(thiazol-4-yl)methanone
• [4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1,3-thiazol-4-yl)methanone
• 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C16H20N4O2S/c1-11-12(2)17-9-18-15(11)22-7-13-3-5-20(6-4-13)16(21)14-8-23-10-19-14/h8-10,13H,3-7H2,1-2H3
• InChI Key： MNYLEJZHICECEC-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1CCC(COC2C(C)=C(C)N=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.5
• Topological Polar Surface Area: 96.4

Additional information on 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

Introduction to 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine (CAS No. 2319802-47-4)

4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine, with the CAS number 2319802-47-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, methyl substituents, and a piperidine ring linked to a thiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine involves a series of well-defined chemical reactions. The pyrimidine core is typically synthesized through the condensation of appropriate precursors, such as cyanoacetamide and an aldehyde or ketone. The subsequent introduction of the methyl groups and the piperidine-thiazole moiety is achieved through selective functional group manipulations and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activities, 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent studies have explored the antitumor properties of 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine. In cell culture experiments, it has been shown to induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival. These findings suggest that this compound could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine have also been investigated. Preclinical studies in animal models have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral medication. Additionally, preliminary toxicology studies have indicated that this compound has a good safety profile at therapeutic doses.

In conclusion, 4,5-dimethyl-6-{1-(1,3-thiazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine (CAS No. 2319802-47-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.